molecular formula C11H10O4 B8528076 7-Methoxymethoxycoumarin

7-Methoxymethoxycoumarin

Cat. No.: B8528076
M. Wt: 206.19 g/mol
InChI Key: PMONPQSWUBTXHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-4-methylcoumarin (CAS: 2555-28-4) is a coumarin derivative with the molecular formula C₁₁H₁₀O₃ and a molecular weight of 190.20 g/mol. Structurally, it features a methoxy group (-OCH₃) at the 7-position and a methyl group (-CH₃) at the 4-position of the coumarin backbone .

Its primary applications include:

  • Fluorescent labeling in high-performance liquid chromatography (HPLC) for analyzing dicarboxylic acids .
  • Antimicrobial activity, particularly against Bacillus subtilis, outperforming standard antibiotics like amoxicillin .
  • Enzyme inhibition studies, where it serves as a probe for cytochrome P450 (CYP) enzymes in drug metabolism research .

Properties

Molecular Formula

 C11H10O4

Molecular Weight

 206.19 g/mol

IUPAC Name

 7-(methoxymethoxy)chromen-2-one

InChI

 InChI=1S/C11H10O4/c1-13-7-14-9-4-2-8-3-5-11(12)15-10(8)6-9/h2-6H,7H2,1H3

InChI Key

 PMONPQSWUBTXHR-UHFFFAOYSA-N

Canonical SMILES

 COCOC1=CC2=C(C=C1)C=CC(=O)O2

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent Positions Solubility (DMSO) Key Physical Properties
7-Methoxy-4-methylcoumarin 2555-28-4 C₁₁H₁₀O₃ 190.20 7-OCH₃, 4-CH₃ 25 mg/mL Crystalline powder, melts at ~120–125°C
7-Methoxycoumarin 531-59-9 C₁₀H₈O₃ 176.17 7-OCH₃ Limited data Off-white powder, mp ~121–123°C
4-Methyl-7-ethoxycoumarin 87-05-8 C₁₂H₁₂O₃ 204.22 7-OCH₂CH₃, 4-CH₃ Not reported Liquid or low-melting solid
6-Methoxy-7-hydroxycoumarin - C₁₀H₈O₄ 192.17 6-OCH₃, 7-OH Water-soluble Polar due to hydroxyl group
5-Geranyloxy-7-methoxycoumarin 7380-39-4 C₂₀H₂₄O₄ 328.40 5-O-geranyl, 7-OCH₃ Soluble in organic solvents Lipophilic, used in quantitative assays

Key Differences and Advantages of 7-Methoxy-4-methylcoumarin

  • Enhanced lipophilicity compared to 7-Methoxycoumarin due to the 4-methyl group, improving membrane permeability .
  • Superior fluorescence intensity for HPLC applications over 4-Methyl-7-ethoxycoumarin .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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